Cas no 34946-13-9 (2-(phenylthio)ethylamine hydrochloride)

• Product Name: 2-(phenylthio)ethylamine hydrochloride
• CAS No: 34946-13-9
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 1466996
• PubChem ID: 17354192
• Update Time: 2025-04-24

2-(phenylthio)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(phenylsulfanyl)ethanaminium chloride
• 2-phenylsulfanylethylazanium,chloride
• [2-(Phenylthio)ethyl]amine HCl
• MFCD00464838
• 2-phenylsulfanylethanamine;hydrochloride
• 2-(Phenylthio)ethan-1-amine hydrochloride
• 34946-13-9
• 2-(PHENYLSULFANYL)ETHANAMINE HYDROCHLORIDE
• AKOS016367766
• BS-40720
• [2-(phenylthio)ethyl]amine hydrochloride
• SCHEMBL3671919
• CS-0320281
• 2-(phenylsulfanyl)ethan-1-amine hydrochloride
• 2-(Phenylthio)ethanaminehydrochloride
• DTXSID40956411
• 2-(Phenylsulfanyl)ethan-1-amine--hydrogen chloride (1/1)
• 2-(phenylthio)ethylamine hydrochloride

• MDL： MFCD00464838
• Inchi： 1S/C8H11NS.ClH/c9-6-7-10-8-4-2-1-3-5-8;/h1-5H,6-7,9H2;1H
• InChI Key： ZHXISMXDCUJVCY-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1)CCN

Computed Properties

• Exact Mass: 176.9441
• Monoisotopic Mass: 189.037898
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 79.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9

Experimental Properties

• Boiling Point: 252.6°C at 760 mmHg
• Flash Point: 106.6°C
• PSA: 22.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(phenylthio)ethylamine hydrochloride

Comprehensive Guide to 2-(phenylsulfanyl)ethanaminium chloride (CAS No. 34946-13-9): Properties, Applications, and Market Insights

2-(phenylsulfanyl)ethanaminium chloride (CAS No. 34946-13-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This quaternary ammonium salt features a phenylsulfanyl group attached to an ethanaminium backbone, making it a versatile intermediate for synthesizing bioactive molecules. With the growing demand for sulfur-containing compounds in drug discovery, this chemical has become a focal point for researchers exploring new therapeutic agents and catalysts.

The chemical structure of 2-(phenylsulfanyl)ethanaminium chloride contributes to its unique properties, including solubility in polar solvents like water and ethanol. Its cationic nature enhances its reactivity in nucleophilic substitution reactions, making it valuable for constructing complex molecular architectures. Recent studies highlight its potential in developing antimicrobial agents, aligning with the global push for novel antibacterial solutions amid rising antibiotic resistance.

In pharmaceutical applications, 34946-13-9 serves as a precursor for quaternary ammonium derivatives, which are pivotal in designing ion-channel modulators and surfactants. The compound’s phenylsulfanyl moiety also enables conjugation with biomolecules, a technique widely used in prodrug synthesis and targeted drug delivery systems. These attributes resonate with current trends in personalized medicine and bioconjugation chemistry.

Beyond pharmaceuticals, 2-(phenylsulfanyl)ethanaminium chloride finds utility in material science, particularly in modifying polymer surfaces to enhance conductivity or adhesion. Its role in green chemistry is also noteworthy, as researchers explore its use in eco-friendly catalysts for reducing industrial waste. This aligns with the increasing emphasis on sustainable chemical processes in line with ESG (Environmental, Social, and Governance) goals.

The market for sulfur-functionalized compounds like 34946-13-9 is expanding, driven by R&D investments in life sciences and advanced materials. Suppliers are optimizing synthesis protocols to meet purity standards (>98%), a critical factor for GMP-compliant production. Analytical techniques such as HPLC and NMR are routinely employed for quality control, ensuring batch-to-batch consistency.

For researchers handling 2-(phenylsulfanyl)ethanaminium chloride, proper storage conditions (e.g., desiccated, 2–8°C) are essential to maintain stability. Safety data sheets recommend standard lab precautions, including glove use and ventilation, though it is not classified as a hazardous material under major regulatory frameworks.

Emerging applications include its use in bioimaging probes, where its fluorescent labeling potential is being investigated. This ties into the booming diagnostics industry, particularly for early disease detection technologies. Additionally, its electrochemical properties are being studied for energy storage systems, reflecting cross-disciplinary innovation.

In summary, 2-(phenylsulfanyl)ethanaminium chloride (CAS 34946-13-9) exemplifies how niche chemicals can drive advancements across multiple industries. From pharmaceutical intermediates to sustainable materials, its multifaceted applications underscore the importance of specialty chemicals in modern science. As research continues, this compound is poised to play a pivotal role in addressing challenges like drug resistance and environmental sustainability.